Cas no 1311317-01-7 (1-[(1-ethyl-1H-imidazol-2-yl)methyl]-1,4-diazepane)

• Product Name: 1-[(1-ethyl-1H-imidazol-2-yl)methyl]-1,4-diazepane
• CAS No: 1311317-01-7
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• CID: 4587760
• Update Time: 2025-11-02

1-[(1-ethyl-1H-imidazol-2-yl)methyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-[(1-ethyl-1H-imidazol-2-yl)methyl]-1,4-diazepane
• 1-[(1-ethylimidazol-2-yl)methyl]-1,4-diazepane
• Z1266823385

• Inchi： 1S/C11H20N4/c1-2-15-9-6-13-11(15)10-14-7-3-4-12-5-8-14/h6,9,12H,2-5,7-8,10H2,1H3
• InChI Key： NENKCGPOMJIOGP-UHFFFAOYSA-N
• SMILES： N1(CC2=NC=CN2CC)CCNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: -0.1
• Topological Polar Surface Area: 33.1

Additional information on 1-[(1-ethyl-1H-imidazol-2-yl)methyl]-1,4-diazepane

Research Brief on 1-[(1-ethyl-1H-imidazol-2-yl)methyl]-1,4-diazepane (CAS: 1311317-01-7)

This research brief provides an overview of the latest advancements and studies related to the compound 1-[(1-ethyl-1H-imidazol-2-yl)methyl]-1,4-diazepane (CAS: 1311317-01-7), a molecule of significant interest in the field of chemical biology and pharmaceutical research. The compound's unique structural features and potential therapeutic applications have spurred recent investigations into its pharmacological properties, synthesis methods, and biological activities.

Recent studies have focused on the synthesis and optimization of 1-[(1-ethyl-1H-imidazol-2-yl)methyl]-1,4-diazepane, with particular attention to its role as a potential modulator of central nervous system (CNS) targets. The compound's diazepane core and imidazole moiety suggest interactions with neurotransmitter receptors, making it a candidate for further exploration in neuropharmacology. Researchers have employed advanced computational modeling and high-throughput screening to elucidate its binding affinities and selectivity profiles.

In vitro and in vivo studies have demonstrated promising results, indicating that 1-[(1-ethyl-1H-imidazol-2-yl)methyl]-1,4-diazepane exhibits moderate affinity for serotonin and dopamine receptors. These findings suggest potential applications in the treatment of neurological and psychiatric disorders, such as anxiety, depression, and schizophrenia. However, further pharmacokinetic and toxicological evaluations are required to assess its safety and efficacy in clinical settings.

Another area of interest is the compound's potential as a scaffold for the development of novel antimicrobial agents. Preliminary studies have shown that derivatives of 1-[(1-ethyl-1H-imidazol-2-yl)methyl]-1,4-diazepane exhibit activity against a range of bacterial and fungal pathogens. Researchers are exploring structure-activity relationships (SAR) to optimize its antimicrobial properties while minimizing off-target effects.

The synthesis of 1-[(1-ethyl-1H-imidazol-2-yl)methyl]-1,4-diazepane has been refined in recent years, with improvements in yield and purity. Green chemistry approaches, such as catalytic methods and solvent-free reactions, have been employed to enhance the sustainability of its production. These advancements are critical for scaling up synthesis in industrial settings.

In conclusion, 1-[(1-ethyl-1H-imidazol-2-yl)methyl]-1,4-diazepane represents a versatile compound with significant potential in both CNS and antimicrobial research. Ongoing studies aim to further characterize its mechanisms of action and explore its therapeutic applications. The integration of computational, synthetic, and biological approaches will be essential for advancing this compound toward preclinical and clinical development.